Cas no 1211582-86-3 (4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo3,4-dpyrimidine
• CAS No: 1211582-86-3
• MF: C₆HCl₂F₃N₄
• MW: 257.000148534775
• CID: 3166806
• PubChem ID: 76847038
• Update Time: 2025-06-08

4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo3,4-dpyrimidine
• DB-194871
• 4,6-Dichloro-3-(trifluoromethyl)-1h-pyrazolo[3,4-d]pyrimidin
• DTXSID001181776
• 4,6-dichloro-3-(trifluoromethyl)-2H-pyrazolo[3,4-d]pyrimidine
• 1211582-86-3
• 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6HCl2F3N4/c7-3-1-2(6(9,10)11)14-15-4(1)13-5(8)12-3/h(H,12,13,14,15)
• InChI Key： AJGYNOJYEZFWBJ-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=C(N=1)Cl)=NNC=2C(F)(F)F

Computed Properties

• Exact Mass: 255.9530359Da
• Monoisotopic Mass: 255.9530359Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo3,4-dpyrimidine

Comprehensive Overview of 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1211582-86-3)

4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1211582-86-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-d]pyrimidine derivative is characterized by its chloro and trifluoromethyl functional groups, which enhance its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases.

The compound's molecular formula, C₆H₂Cl₂F₃N₄, highlights its versatility in synthetic chemistry. Its trifluoromethyl group is a key feature often explored in modern medicinal chemistry, as it can improve metabolic stability and bioavailability—a hot topic in AI-driven drug design discussions. Recent trends in Google Scholar and PubMed searches reveal growing interest in fluorinated heterocycles, aligning with this compound's relevance.

In the context of cancer research, 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine has been investigated for its potential to modulate protein kinases, a class of enzymes linked to cellular signaling pathways. This aligns with frequent user queries about "small molecule kinase inhibitors" and "targeted cancer therapies." The compound's chloro substituents also make it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a popular search term among synthetic chemists.

From a green chemistry perspective, researchers are exploring sustainable synthesis routes for this compound, responding to the increasing demand for eco-friendly synthetic methods. Computational studies using AI-powered molecular modeling tools have predicted its binding affinity for various biological targets, a subject frequently discussed in machine learning for drug discovery forums.

The thermal stability and solubility profile of CAS No. 1211582-86-3 make it suitable for high-throughput screening applications, a technique widely adopted in pharmaceutical R&D. Its logP value and hydrogen bond acceptor/donor counts are often analyzed in ADMET prediction studies, addressing common questions about "drug-likeness parameters."

In material science, the pyrazolo[3,4-d]pyrimidine core has shown promise in organic electronics, coinciding with rising searches for "fluorinated organic semiconductors." Patent literature indicates its utility in developing crop protection agents, connecting to trending topics in agrochemical innovation.

Quality control protocols for 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine typically involve HPLC purity analysis and NMR characterization—techniques commonly queried by analytical chemists. The compound's storage conditions and handling precautions are also frequently searched, emphasizing the need for proper technical documentation.

Recent publications have explored its derivatization into PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in degrader therapeutics. This application responds to the surge in searches about "targeted protein degradation" strategies. The compound's crystallographic data has been deposited in several databases, supporting structure-activity relationship (SAR) studies.

As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the controlled synthesis of CAS 1211582-86-3 requires careful monitoring of heavy metal residues—a compliance aspect increasingly searched by quality assurance professionals. Its patent landscape analysis reveals competitive activity in IP-protected pharmaceutical intermediates.

The compound's scalable synthesis has been optimized for continuous flow chemistry systems, addressing industry demands for process intensification. This technical advancement aligns with numerous queries about "flow reactor applications" in modern API manufacturing. Thermal analysis via DSC and TGA provides crucial data for formulation scientists, another area of persistent search interest.

In summary, 4,6-Dichloro-3-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine represents a multifaceted compound bridging medicinal chemistry, materials science, and process chemistry. Its continued study addresses numerous trending scientific inquiries while offering practical solutions across multiple research domains.